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Compound of Interest

Compound Name: Chlorocarbonylsulfenyl chloride

Cat. No.: B1359946

For Immediate Reference: Essential Safety and Logistical Information for Researchers,
Scientists, and Drug Development Professionals

Chlorocarbonylsulfenyl chloride is a highly reactive chemical that demands stringent safety
protocols to mitigate risks in a laboratory setting. This guide provides essential, step-by-step
procedures for its safe handling, from personal protective equipment (PPE) selection to
emergency response and disposal, ensuring the well-being of laboratory personnel and the
integrity of your research.

Key Safety Data at a Glance

For quick reference, the following table summarizes the critical quantitative data for
Chlorocarbonylsulfenyl chloride.
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Property Value Citations
CAS Number 2757-23-5 [1112]
Molecular Formula CCl0S [1]

Appearance Yellow, Green Liquid
Flash Point 62 °C (143.6 °F) - closed cup [3114]
Signal Word Danger [3][5]
Combustible liquid, Causes
severe skin burns and eye
Hazards [1][5][6]

damage, Moisture sensitive,

Water reactive

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational workflow is paramount when working with

Chlorocarbonylsulfenyl chloride. The following diagram and detailed steps outline the

mandatory procedures for safe handling.
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Operational Workflow for Handling Chlorocarbonylsulfenyl Chloride
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Emergency Response Plan for Chlorocarbonylsulfenyl Chloride

Chemical Spill N Personnel Exposure R Inhalation Ingestion

] ¢ | )

Y Y Y Y

Notify Supervisor and EHS (Rinse Affected Area (Skin/Eyes) for 15 mins) (Seek Immediate Medical Attention) (Seek Immediate Medical Attention)

Y

Y

(Contain Spill with Inert Absorbent) (Seek Immediate Medical Attenlion)

Y Y

(Clean Up Following SDS Guidelines) (Provide SDS to Medical PersonneD
AN / J/

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Chlorocarbonylsulfenyl Chloride]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1359946#personal-protective-equipment-for-
handling-chlorocarbonylsulfenyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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